Cas no 5578-21-2 (1-fluoro-2-[3-(3-methoxyphenoxy)propoxy]benzene)

• Product Name: 1-fluoro-2-[3-(3-methoxyphenoxy)propoxy]benzene
• CAS No: 5578-21-2
• MF: C₁₆H₁₇FO₃
• MW: 276.302788496017
• CID: 1595572
• PubChem ID: 2251751
• Update Time: 2025-04-21

1-fluoro-2-[3-(3-methoxyphenoxy)propoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-[3-(3-methoxyphenoxy)propoxy]benzene
• 5578-21-2
• AB00090042-01
• Cambridge id 5578212
• DTXSID30367274

• Inchi： 1S/C16H17FO3/c1-18-13-6-4-7-14(12-13)19-10-5-11-20-16-9-3-2-8-15(16)17/h2-4,6-9,12H,5,10-11H2,1H3
• InChI Key： RGRBGJGXWFKFAE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCCOC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 276.11621
• Monoisotopic Mass: 276.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 388.6°C at 760 mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.53
• PSA: 27.69